Cas no 879361-65-6 (2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide)

• Product Name: 2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide
• CAS No: 879361-65-6
• MF: C₉H₁₁Cl₂NOS
• MW: 252.160739183426
• MDL: MFCD08262823
• CID: 3108902
• PubChem ID: 9504053
• Update Time: 2025-05-23

2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-chloro-thiophen-2-ylmethyl)-N-ethyl-acetamide
• NCGC00333208-01
• 879361-65-6
• G40820
• AB01166145-04
• C9H11Cl2NOS
• AB01166145-03
• 2-chloro-N-[(5-chlorothien-2-yl)methyl]-N-ethylacetamide
• EN300-22929
• Z147647722
• 2-chloro-N-[(5-chlorothiophen-2-yl)methyl]-N-ethylacetamide
• AKOS001270711
• 2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide

• MDL： MFCD08262823
• Inchi： 1S/C9H11Cl2NOS/c1-2-12(9(13)5-10)6-7-3-4-8(11)14-7/h3-4H,2,5-6H2,1H3
• InChI Key： MAURPBDHTGQIFL-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)CC1=CC=C(S1)Cl)=O

Computed Properties

• Exact Mass: 250.9938405g/mol
• Monoisotopic Mass: 250.9938405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.6Ų

2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide

Comprehensive Overview of 2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide (CAS No. 879361-65-6)

2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide (CAS No. 879361-65-6) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of advanced formulations. Its chlorothiophene and acetamide moieties contribute to its versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in 2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide is driven by its potential applications in crop protection and medicinal chemistry. Researchers are increasingly exploring its efficacy as a building block for pesticide and herbicide formulations, addressing the global demand for sustainable agricultural solutions. Additionally, its role in the synthesis of bioactive molecules has sparked discussions in drug discovery circles, particularly in targeting enzyme inhibition pathways.

One of the most frequently asked questions about CAS No. 879361-65-6 revolves around its synthetic routes and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity and precise characterization. The compound's stability under various conditions is another hot topic, with studies focusing on its degradation profiles and storage recommendations to maintain optimal performance.

In the context of green chemistry, 2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide has been evaluated for its environmental impact. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and enhance sustainability. This aligns with the broader industry shift toward eco-friendly practices, a trend highly relevant to modern chemical manufacturing.

The compound's structure-activity relationship (SAR) is another area of intense research. By modifying its chloro and ethyl substituents, scientists aim to optimize its biological activity while reducing unintended side effects. Such studies are critical for developing next-generation agrochemicals and pharmaceuticals, catering to the evolving needs of precision agriculture and targeted therapy.

From a commercial perspective, CAS No. 879361-65-6 is gaining traction in global markets, with suppliers emphasizing high-purity grades and custom synthesis services. The compound's compatibility with scalable production methods makes it a viable candidate for industrial applications. Furthermore, regulatory compliance and safety data sheets (SDS) are frequently discussed to ensure adherence to international standards.

In summary, 2-Chloro-N-(5-chlorothiophen-2-yl)methyl-N-ethylacetamide represents a cutting-edge solution in synthetic chemistry, bridging gaps between research and real-world applications. Its multifaceted utility, combined with ongoing advancements in process optimization and sustainability, positions it as a compound of enduring relevance in scientific and industrial communities.